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Compound of Interest

Compound Name: 1,1-Bis(allyloxy)octane
CAS No.: 71617-17-9
Cat. No.: B12650064

Get Quote

. J

CAS Number: 71617-17-9 Synonyms: Octanal diallyl acetal; 1,1-Diallyloxyoctane Chemical
Class: Acetal / Allyl Ether[1]

Part 1: Executive Safety Summary (Immediate
Action Card)

WARNING: Latent Toxicity Hazard While 1,1-Bis(allyloxy)octane is an acetal, its metabolic or
chemical hydrolysis releases Allyl Alcohol, a highly toxic compound readily absorbed through
the skin.[1] Treat this compound with the same rigor as free allyl alcohol to ensure maximum
safety.[1]
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Category Requirement Critical Note

DO NOT USE NITRILE for
Laminate (Silver Shield/4H) or prolonged contact.[1] Allyl

Gloves o o
Butyl Rubber moieties permeate nitrile
rapidly.[1]
. Face shield required for
Eyes Chemical Splash Goggles
volumes >50 mL.[1]
) NIOSH-Approved Organic Work strictly within a Fume
Respiratory )
Vapor (OV) Respirator Hood.[1]
Bod Lab Coat (Flame Resistant Tyvek sleeves recommended
0
Y preferred) for transfer operations.[1]
Inert Atmosphere Peroxide Former: Test every 6
Storage )
(Nitrogen/Argon) months. Store < 8°C.

Part 2: Chemical Hazard Analysis & Scientific
Rationale

To safely handle 1,1-Bis(allyloxy)octane, one must understand the why behind the safety
protocols. The risk profile is derived from its two primary functional groups: the Acetal linkage
and the Allyl ether tails.[1]

The Hydrolysis Threat (The "Hidden" Toxin)

Acetals are acid-sensitive.[1] Upon contact with acidic moisture (even on skin or mucous
membranes) or metabolic processing, 1,1-Bis(allyloxy)octane hydrolyzes.[1]

e Mechanism:

[1]

o Impact: Allyl alcohol is a lachrymator and potent toxin (Oral LD50 ~64 mg/kg in rats) that
causes liver damage.[1] Standard PPE for "generic organics"” is insufficient because it fails to
block the allyl moiety effectively.[1]
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Peroxidation & Polymerization[1]

o Peroxide Hazard: Like all allyl ethers, this compound reacts with atmospheric oxygen to form
unstable peroxides.[1] These can concentrate during distillation, leading to explosion
hazards.[1]

o Polymerization: The allyl groups are susceptible to free-radical polymerization, potentially
generating heat if stored improperly with initiators.[1]

Predicted Physical Properties

Data estimated based on structural homologs (1,1-diethoxyethane and allyl ether).[1]

Property Value/Rating Operational Implication

Class IlIA Combustible Liquid.

Flash Point ~60-70°C (Est.) ]
[1] Ground all equipment.
Low volatility at RT, but
Boiling Point >200°C hazardous aerosols can form.
[1]
] ] ) Vapors accumulate in low
Vapor Density >1 (Heavier than air) )
spots/sinks.[1]
Difficult to wash off skin with
Water Solubility Low (Lipophilic) water alone; requires

soap/PEG.[1]

Part 3: PPE Selection Matrix
Glove Material Breakthrough Logic

The allyl ether functionality makes this compound a permeation risk.[1] Standard nitrile gloves
(4 mil) offer < 5 minutes of protection against allyl-containing solvents.[1]
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Double Nitrile (Change <15 min)

<10 mL

(Analytical)

Define Operational Task Best Protection Silver Shield / 4H Laminate
>10 mL

(Synthesis/Transfer) Dexterity Needed

P Fume Hood Sash < 18"

Butyl Rubber (>0.5mm
Outside Hood . ( )

Add OV Respirator

Click to download full resolution via product page
Figure 1: PPE Decision Logic based on volume and exposure risk.[1]

Part 4: Operational Handling Procedures
A. Storage & Inventory Management[1][2]

 Inert Gas Blanket: Always backfill the container with Nitrogen or Argon after use.[1] Oxygen
promotes peroxide formation at the allyl sites.[1]

o Peroxide Testing: Test for peroxides using starch-iodide paper or quant strips:
o Upon Receipt: Verify baseline.
o Every 6 Months: Routine check.

o Before Distillation:MANDATORY. If >10 ppm, treat with ferrous sulfate or pass through
activated alumina before heating.[1]

e Temp Control: Store at 2-8°C to retard hydrolysis and oxidation.

B. Reaction Setup Workflow
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o Glassware Prep: Oven-dry all glassware. Moisture initiates hydrolysis.[1]
e Charging the Vessel:

o Place reaction vessel in a fume hood.

o Wear Silver Shield gloves (or wear them under nitrile for dexterity).[1]

o Use a syringe or cannula transfer for volumes < 50 mL to minimize air exposure.[1]
e Quenching:

o Do not quench directly with strong acid unless hydrolysis is the intended step.[1]

o Neutralize reaction mixtures with Sodium Bicarbonate (

) to prevent acid-catalyzed cleavage during workup.[1]

C. Spill Response Protocol

Minor Spill (< 50 mL):
o Alert personnel and isolate the area.[1][2]

o Cover spill with activated charcoal or vermiculite (Avoid paper towels; high surface area can
accelerate oxidation).[1]

o Clean surface with soap and water (to emulsify the lipophilic acetal).[1]
Major Spill (> 50 mL):

e Evacuate lab.[1]

e Do not re-enter without SCBA or Full-Face OV Respirator.[1]

e Absorb with non-combustible material and dispose of as hazardous organic waste.[1]

Part 5: Disposal & Waste Management[2]
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Disposal Code: Classify as Flammable Organic Solvent (D001) with potential toxic constituents.

[1]

e Segregation: Do not mix with strong acids (exothermic hydrolysis risk) or oxidizers (fire risk).

[1]

» Quenching Waste: If the waste stream is acidic, neutralize to pH 7-8 before placing in the
waste drum to prevent the evolution of allyl alcohol vapors inside the drum.[1]

» Labeling: Clearly tag waste containers: "Contains Allyl Ethers - Peroxide Former - Toxic
Hydrolysis Products."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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